Cas no 79134-11-5 (2-(Methylsulfonyl)-5-nitropyridine)

2-(Methylsulfonyl)-5-nitropyridine is a nitro-substituted pyridine derivative featuring a methylsulfonyl functional group at the 2-position. This compound is of interest in organic synthesis and pharmaceutical research due to its electron-withdrawing properties, which enhance reactivity in nucleophilic substitution and cross-coupling reactions. The nitro group further contributes to its utility as an intermediate in the preparation of heterocyclic compounds, agrochemicals, and active pharmaceutical ingredients (APIs). Its well-defined structure and stability under controlled conditions make it a reliable building block for constructing complex molecular frameworks. The compound is typically handled under standard laboratory precautions due to its potential reactivity.

2-(Methylsulfonyl)-5-nitropyridine structure

79134-11-5 structure

Product Name:2-(Methylsulfonyl)-5-nitropyridine

CAS No:79134-11-5

MF:C₆H₆N₂O₄S

MW:202.187839984894

CID:1074954

PubChem ID:1211552

Update Time:2025-10-15

2-(Methylsulfonyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Methylsulfonyl)-5-nitropyridine
- 2-methanesulfonyl-5-nitropyridine
- 2-Methansulfonyl-5-nitro-pyridin
- 3-Nitro-6-(methylsulfonyl)pyridine
- methylsulfonyl-2 nitro-5 pyridine
- MFCD00847293
- 2-Methylsulfonyl-5-nitro-pyridine
- 2-methylsulfonyl-5-nitropyridine
- UZLCJZWEVGHUMC-UHFFFAOYSA-N
- AKOS005072286
- CE-0735
- D74416
- CS-0081760
- A864908
- DTXSID70361019
- FT-0681865
- 5-nitro-2-(methylsulfonyl)pyridine
- 79134-11-5
- SCHEMBL1492528
- Pyridine, 2-(methylsulfonyl)-5-nitro-
- AC-907/34113041
- DA-27642
- MDL： MFCD00847293
- Inchi： 1S/C6H6N2O4S/c1-13(11,12)6-3-2-5(4-7-6)8(9)10/h2-4H,1H3
- InChI Key： UZLCJZWEVGHUMC-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC(=CN=1)[N+](=O)[O-])(=O)=O

Computed Properties

Exact Mass: 202.00500
Monoisotopic Mass: 202.00482785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 289
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 101Å²

Experimental Properties

PSA: 101.23000
LogP: 1.99730

2-(Methylsulfonyl)-5-nitropyridine Security Information

HazardClass：IRRITANT

2-(Methylsulfonyl)-5-nitropyridine Pricemore >>

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Apollo Scientific	OR303634-500mg	2-(Methylsulfonyl)-5-nitropyridine	79134-11-5		500mg	£96.00	2023-09-02
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1152400-1g	2-(Methylsulfonyl)-5-nitropyridine	79134-11-5	98%	1g	￥2133.00	2024-07-28
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A2B Chem LLC	AE02540-1mg	2-Methanesulfonyl-5-nitropyridine	79134-11-5	>95%	1mg	$202.00	2023-12-30
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